MART-1(100-114)
Description
Melanoma antigen recognized by T-cells 1; MART-1
Scientific Research Applications
Immunotherapy in Malignant Melanoma
MART-1(100-114) has been studied for its role in immunotherapy for malignant melanoma. One study found that intradermal immunization with MART-1 peptide-pulsed dendritic cells (DCs) increased circulating IFN-gamma-producing, antigen-specific T cells. However, there was no correlation between the frequency of these cells and clinical response. Interestingly, determinant spreading to other melanoma antigens was noted in a subject with a complete response, suggesting its importance in immunotherapy (Butterfield et al., 2003).
Melanoma Antigen Recognition
Studies have shown that MART-1 is a melanoma antigen recognized by T cells and is expressed in melanomas and melanocytes. This antigen recognition is crucial for developing immunization strategies for patients with metastatic melanoma. For instance, the use of recombinant adenoviruses encoding MART-1 has been explored to evaluate safety, immunologic, and potential therapeutic aspects of such immunizations in metastatic melanoma patients (Rosenberg et al., 1998).
Expression in Melanoma Cells
Research has also been conducted on the expression of MART-1 in melanoma cells. For example, a study investigated the expression of MART-1 and HLA-A2 in melanoma cells and found that MART-1 was expressed in most melanocytic lesions, but HLA-A2 was down-regulated with melanoma disease progression. This finding is significant for patient selection in MART-1 based immunotherapy (Kageshita et al., 2001).
properties
Product Name |
MART-1(100-114) |
|---|---|
sequence |
APPAYEKLSAEQSPP |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma antigen recognized by T-cells 1 (100-114); MART-1(100-114) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
